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Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address potential cell line contamination issues in HC-1310 studies. Ensuring the

authenticity and purity of your cell lines is critical for reproducible and reliable research.

Frequently Asked Questions (FAQs)
Q1: What are the most common contamination issues I should be aware of when working with

the HC-1310 cell line?

A: The most common issues are cross-contamination by other cell lines and microbial

contamination.[1][2] Cross-contamination occurs when a different, often more aggressive, cell

line is accidentally introduced and overtakes the original culture.[3][4] Microbial contaminants

include bacteria, fungi, yeasts, viruses, and, most notably, mycoplasma, which can be difficult

to detect.[1][2]

Q2: Why is it crucial to authenticate the HC-1310 cell line?

A: Cell line misidentification and contamination are significant contributors to the scientific

reproducibility crisis.[5] Using a misidentified or contaminated cell line can lead to invalid

conclusions, wasted resources, and the publication of erroneous data.[6][7] Estimates suggest
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that 15-20% of all cell lines in use may be misidentified.[4] Therefore, authenticating the HC-
1310 cell line is a critical quality control step.[8]

Q3: How often should I test my HC-1310 cell cultures for contamination?

A: It is recommended to test a new cell line upon receipt and before incorporating it into your

experiments.[8] Periodic testing for mycoplasma is critical for all continuous cell lines. It is also

good practice to re-authenticate your cell line at regular intervals, such as at the beginning and

end of a series of experiments, or when generating new master and working cell banks.

Q4: What is STR profiling and why is it considered the gold standard for human cell line

authentication?

A: Short Tandem Repeat (STR) profiling is a technique used to create a unique genetic

fingerprint for a human cell line.[8] It involves amplifying specific, highly variable regions of the

DNA.[9][10] This STR profile can then be compared to a reference database to confirm the

identity of the cell line.[8] It is the international reference standard for authenticating human cell

lines due to its reliability and robustness.[10][11]

Q5: My HC-1310 cells don't look right under the microscope, but the media isn't cloudy. Could

they still be contaminated?

A: Yes. While bacterial and fungal contaminations often cause visible turbidity and pH changes

in the media, mycoplasma and viral contaminations typically do not.[12] Mycoplasma are very

small bacteria that lack a cell wall and can grow to high concentrations without being visible to

the naked eye or through standard light microscopy.[13][14] They can significantly alter cell

physiology, impacting experimental results.[12][13]

Troubleshooting Guide
Issue 1: Unexpected or irreproducible experimental results with the HC-1310 cell line.

Question: My recent experiments using the HC-1310 cell line have yielded unexpected

results that I cannot reproduce. What should be my first troubleshooting step?

Answer: The first and most critical step is to verify the identity and purity of your HC-1310
cell line. Perform STR profiling to confirm its identity against a reference profile.[8][9]
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Additionally, test for mycoplasma contamination, as this is a common, often invisible,

cause of altered cell behavior and metabolism.[12][13]

Issue 2: The morphology of my HC-1310 cells has changed over time.

Question: I've noticed a gradual change in the shape and growth pattern of my HC-1310
cells. What could be the cause?

Answer: A change in morphology can be due to several factors. It could indicate cross-

contamination with another cell line that has a different appearance and growth rate.[3] It

could also be a sign of mycoplasma contamination, which can affect cell health and

appearance. Another possibility is genetic drift due to a high passage number. It is

advisable to perform STR profiling and a mycoplasma test. If contamination is ruled out,

consider starting a new culture from a low-passage stock.

Issue 3: I suspect my HC-1310 culture is contaminated with another cell line.

Question: How can I definitively determine if my HC-1310 culture is cross-contaminated?

Answer: The most reliable method to detect cross-contamination is DNA profiling through

STR analysis.[9] The resulting STR profile will show a mix of genetic markers if another

human cell line is present. If the contaminating cell line has completely overgrown the

original culture, the STR profile will match that of the contaminating cell line and not the

reference profile for HC-1310.

Quantitative Data on Cell Line Contamination
The following tables summarize key data regarding the prevalence and detection of cell line

contamination.

Table 1: Prevalence of Cell Line Misidentification and Contamination
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Contamination Type Estimated Prevalence Key Findings

Cross-Contamination/

Misidentification
15-36% of all cell lines

A 2017 study found nearly

33,000 scientific articles

reporting on misidentified cell

lines.[6]

Mycoplasma Contamination 5-35% of cell cultures

Mycoplasma can reach high

concentrations (10^8 cells/mL)

without causing visible turbidity

in the culture medium.[13]

Viral Contamination Exceeded 25% in one study

Non-cytopathic viruses are

particularly difficult to detect as

they may not cause visible

changes in cell health.

Table 2: Comparison of Mycoplasma Detection Methods

Detection Method Principle Advantages Disadvantages

PCR (Polymerase

Chain Reaction)

Amplification of

mycoplasma-specific

DNA (e.g., 16S rRNA

gene).[15]

High sensitivity, rapid

results, and cost-

effective.[15][16]

Can be prone to false

positives from DNA

contamination.

DNA Staining (e.g.,

Hoechst, DAPI)

Fluorescent dyes bind

to DNA, revealing

mycoplasmal DNA as

small flecks outside

the cell nuclei.[13]

Simple, rapid, and

requires a

fluorescence

microscope.[16]

Less sensitive; may

only detect heavy

contamination and

can be difficult to

interpret.[13][15]

Microbiological

Culture

Culturing samples on

specific agar to grow

mycoplasma colonies.

Considered the 'gold

standard' for

detection.[13][15]

Time-consuming (can

take up to a month),

and some 'fastidious'

species may not grow.

[13][15]
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Experimental Protocols
Protocol 1: STR Profiling for HC-1310 Authentication
This protocol outlines the general steps for Short Tandem Repeat (STR) profiling. It is

recommended to use a validated commercial kit and follow the manufacturer's instructions.[8]

DNA Extraction:

Collect a cell pellet from your HC-1310 culture (approximately 1-2 million cells).

Extract genomic DNA using a commercial DNA extraction kit, following the manufacturer's

protocol.

Quantify the extracted DNA and assess its purity using a spectrophotometer.

PCR Amplification:

Use a commercial STR profiling kit (e.g., Promega PowerPlex® systems). These kits

contain primers for multiple STR loci and amelogenin for sex determination.

Set up the PCR reaction by combining the extracted DNA with the PCR master mix and

primers provided in the kit.

Perform PCR amplification using a thermal cycler with the conditions specified in the kit's

protocol.

Fragment Analysis:

The amplified DNA fragments are separated by size using capillary electrophoresis.

The raw data is analyzed using specialized software (e.g., GeneMapper) to generate the

STR profile, which consists of the allele sizes for each STR marker.[8]

Data Interpretation:

Compare the generated STR profile of your HC-1310 sample to the reference STR profile

from a reputable cell bank (e.g., ATCC, DSMZ) or the ICLAC database.[17]
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An 80% or higher match is generally required to confirm the identity of the cell line.

Protocol 2: Mycoplasma Detection by PCR
This protocol provides a general workflow for detecting mycoplasma contamination using PCR.

Sample Preparation:

Collect 1 mL of the supernatant from your HC-1310 cell culture. Avoid collecting cells.

Centrifuge the supernatant to pellet any potential mycoplasma.

Prepare the sample for PCR. Some commercial kits allow direct addition of the

supernatant to the PCR mix, while others may require a DNA extraction step.

PCR Amplification:

Use a commercial mycoplasma detection PCR kit. These kits typically contain a master

mix with primers targeting the highly conserved 16S rRNA gene of various mycoplasma

species.

Include a positive control (mycoplasma DNA) and a negative control (nuclease-free water)

in your PCR run.

Perform the PCR reaction in a thermal cycler according to the kit's instructions.

Result Analysis:

Analyze the PCR products using gel electrophoresis.

A band of the expected size in your sample lane indicates a positive result for mycoplasma

contamination. The positive control should show a band, and the negative control should

not.
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Step 1: Cell Reception & Quarantine

Step 2: Initial Quality Control

Step 3: Data Verification & Decision

Receive new vial of HC-1310

Quarantine the new cell line

Expand a small population

Test for Mycoplasma (PCR) Perform STR Profile Analysis

Mycoplasma Negative?

STR Profile Matches Reference?

Yes

Discard Culture
Report to Source

No

Authentication Confirmed
Create Master & Working Banks

YesNo
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Unexpected or Irreproducible
Experimental Results with HC-1310

Check for Obvious Contamination
(Turbidity, pH change)

Perform Mycoplasma Test

None Visible

Discard Culture, Decontaminate
Workspace, Review Aseptic Technique

Visible

Contamination Detected

Perform STR Profile Analysis

STR Profile Match?

Negative Positive

Culture is Misidentified or
Cross-Contaminated. Discard.

No

Review Experimental Protocol,
Reagents, and Passage Number

Yes

Start New Culture from
Authenticated Low-Passage Stock
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Actual Experiment (Contaminant: HeLa)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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